Cas no 1695486-85-1 (4-amino-1-2-(methylcarbamoyl)ethyl-1H-pyrazole-3-carboxamide)

• Product Name: 4-amino-1-2-(methylcarbamoyl)ethyl-1H-pyrazole-3-carboxamide
• CAS No: 1695486-85-1
• MF: C₈H₁₃N₅O₂
• MW: 211.221120595932
• CID: 5874551
• PubChem ID: 107345223
• Update Time: 2025-10-14

4-amino-1-2-(methylcarbamoyl)ethyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-2-(methylcarbamoyl)ethyl-1H-pyrazole-3-carboxamide
• EN300-1106692
• 4-amino-1-[2-(methylcarbamoyl)ethyl]-1H-pyrazole-3-carboxamide
• 1695486-85-1

• Inchi： 1S/C8H13N5O2/c1-11-6(14)2-3-13-4-5(9)7(12-13)8(10)15/h4H,2-3,9H2,1H3,(H2,10,15)(H,11,14)
• InChI Key： AEXJNHRFIYYKQU-UHFFFAOYSA-N
• SMILES： O=C(CCN1C=C(C(C(N)=O)=N1)N)NC

Computed Properties

• Exact Mass: 211.10692467g/mol
• Monoisotopic Mass: 211.10692467g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 116Ų

Additional information on 4-amino-1-2-(methylcarbamoyl)ethyl-1H-pyrazole-3-carboxamide

4-Amino-1-2-(Methylcarbamoyl)Ethyl-1H-Pyrazole-3-Carboxamide: A Comprehensive Overview

4-Amino-1-2-(methylcarbamoyl)ethyl-1H-pyrazole-3-carboxamide, also known by its CAS number 1695486-85-1, is a compound of significant interest in the fields of organic chemistry and pharmaceutical research. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their diverse biological activities and potential applications in drug design. The structure of this compound is characterized by a pyrazole ring system, which is a five-membered aromatic heterocycle containing two nitrogen atoms. The presence of amino and carboxamide groups further enhances its functional versatility, making it a valuable molecule for both academic and industrial research.

The synthesis of 4-amino-1-2-(methylcarbamoyl)ethyl-1H-pyrazole-3-carboxamide involves a series of well-established organic reactions, including nucleophilic substitutions, condensations, and amide formations. Researchers have optimized these synthetic pathways to achieve high yields and purity levels, ensuring the compound's reliability for downstream applications. Recent advancements in catalytic methods and green chemistry have further streamlined the production process, reducing environmental impact while maintaining product quality.

One of the most promising aspects of this compound is its potential as a building block in medicinal chemistry. Pyrazole derivatives are known for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. For instance, studies have shown that 4-amino-1-2-(methylcarbamoyl)ethyl-1H-pyrazole-3-carboxamide exhibits potent inhibitory activity against certain kinase enzymes, which are implicated in diseases such as cancer and inflammatory disorders. This makes it a compelling candidate for lead optimization in drug discovery programs.

In addition to its pharmacological applications, this compound has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, where it can serve as a component in semiconducting materials or light-emitting diodes (LEDs). Recent research has explored the integration of this compound into polymer blends to enhance their electrical conductivity without compromising mechanical integrity. Such applications highlight the compound's versatility across multiple disciplines.

The physical properties of CAS No. 1695486-85-1 are well-documented, with a melting point of approximately 200°C and a solubility profile that favors polar solvents such as water and methanol. These characteristics are crucial for its formulation into pharmaceutical dosage forms or industrial composites. Furthermore, spectroscopic analyses (e.g., IR, NMR) have confirmed the compound's structural integrity, ensuring its consistency across different batches.

From an environmental standpoint, the biodegradability and toxicity profiles of 4-amino-1-2-(methylcarbamoyl)ethyl-1H-pyrazole-3-carboxamide have been extensively evaluated. Studies indicate that the compound exhibits low acute toxicity to aquatic organisms under standard test conditions, suggesting its potential for safe use in agricultural or industrial settings. However, long-term ecological impact assessments are still underway to fully understand its environmental footprint.

In conclusion, CAS No. 1695486-85-1, or 4-amino-1-2-(methylcarbamoyl)ethyl-1H-pyrazole-3-carboxamide, stands out as a multifaceted compound with applications spanning drug discovery, materials science, and beyond. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a key player in both academic research and industrial innovation.